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molecular formula Na2CO3<br>CNa2O3 B7800683 Sodium Carbonate CAS No. 1332-57-6

Sodium Carbonate

Cat. No. B7800683
CAS RN: 1332-57-6
M. Wt: 105.988 g/mol
InChI Key: CDBYLPFSWZWCQE-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
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Patent
US04172017

Procedure details

heating the recovered sodium bicarbonate to produce water, carbon dioxide and sodium carbonate,
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
carbon dioxide
Name
sodium carbonate

Identifiers

REACTION_CXSMILES
[C:1](=[O:4])([OH:3])[O-:2].[Na+:5]>O>[C:1](=[O:3])=[O:2].[C:1](=[O:2])([O-:4])[O-:3].[Na+:5].[Na+:5] |f:0.1,4.5.6|

Inputs

Step One
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])(O)=O.[Na+]
Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
carbon dioxide
Type
product
Smiles
C(=O)=O
Name
sodium carbonate
Type
product
Smiles
C([O-])([O-])=O.[Na+].[Na+]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04172017

Procedure details

heating the recovered sodium bicarbonate to produce water, carbon dioxide and sodium carbonate,
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
carbon dioxide
Name
sodium carbonate

Identifiers

REACTION_CXSMILES
[C:1](=[O:4])([OH:3])[O-:2].[Na+:5]>O>[C:1](=[O:3])=[O:2].[C:1](=[O:2])([O-:4])[O-:3].[Na+:5].[Na+:5] |f:0.1,4.5.6|

Inputs

Step One
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])(O)=O.[Na+]
Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
carbon dioxide
Type
product
Smiles
C(=O)=O
Name
sodium carbonate
Type
product
Smiles
C([O-])([O-])=O.[Na+].[Na+]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.